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Compound of Interest

Compound Name: 1,3-Dimethylcyclopentanol

Cat. No.: B094075 Get Quote

Preface: The historical literature providing a definitive account of the initial discovery and

synthesis of 1,3-dimethylcyclopentanol is not readily available in commonly accessible

chemical archives. However, based on the fundamental principles of organic synthesis

established in the early 20th century, a logical and historically relevant pathway for its

preparation is through the Grignard reaction. This guide details such a plausible synthesis,

reflecting the methods that would have been available to chemists of that era.

Introduction
1,3-Dimethylcyclopentanol is a saturated tertiary alcohol with the chemical formula C₇H₁₄O.

[1][2] Its structure consists of a five-membered cyclopentane ring substituted with two methyl

groups at positions 1 and 3, and a hydroxyl group at position 1. The synthesis of such tertiary

alcohols was greatly advanced by the work of Victor Grignard, who developed the

organomagnesium halides, now known as Grignard reagents, in the early 1900s. The reaction

of a Grignard reagent with a ketone provides a direct and efficient route to tertiary alcohols, and

thus represents a historically significant method for the synthesis of 1,3-
dimethylcyclopentanol. This guide outlines the synthesis via the reaction of 3-

methylcyclopentanone with methylmagnesium bromide.

Experimental Protocol: Synthesis of 1,3-
Dimethylcyclopentanol via Grignard Reaction
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This protocol describes a representative procedure for the synthesis of 1,3-
dimethylcyclopentanol from 3-methylcyclopentanone and methylmagnesium bromide.

1. Preparation of the Grignard Reagent (Methylmagnesium Bromide)

Apparatus: A three-necked round-bottom flask is equipped with a reflux condenser (fitted

with a calcium chloride drying tube), a dropping funnel, and a magnetic stirrer. All glassware

must be thoroughly dried in an oven and assembled while hot to ensure anhydrous

conditions.

Procedure:

Magnesium turnings are placed in the flask.

A small crystal of iodine is added to activate the magnesium surface.

A solution of bromomethane in anhydrous diethyl ether is prepared and placed in the

dropping funnel.

A small amount of the bromomethane solution is added to the magnesium. The reaction is

initiated, which is indicated by the disappearance of the iodine color and the gentle boiling

of the ether.

The remaining bromomethane solution is added dropwise at a rate that maintains a steady

reflux.

After the addition is complete, the mixture is refluxed for an additional 30 minutes to

ensure complete reaction of the magnesium. The resulting gray-black solution is the

methylmagnesium bromide Grignard reagent.

2. Reaction with 3-Methylcyclopentanone

Procedure:

A solution of 3-methylcyclopentanone in anhydrous diethyl ether is placed in the dropping

funnel.

The Grignard reagent is cooled in an ice bath.
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The 3-methylcyclopentanone solution is added dropwise to the stirred Grignard reagent at

a rate that controls the exothermic reaction.

After the addition is complete, the reaction mixture is stirred at room temperature for one

hour.

3. Work-up and Purification

Procedure:

The reaction mixture is poured slowly onto crushed ice and a saturated aqueous solution

of ammonium chloride is added to quench the reaction and hydrolyze the magnesium

alkoxide salt.

The ethereal layer is separated, and the aqueous layer is extracted with two portions of

diethyl ether.

The combined ethereal extracts are washed with saturated sodium bicarbonate solution

and then with brine.

The organic layer is dried over anhydrous magnesium sulfate.

The diethyl ether is removed by distillation.

The crude 1,3-dimethylcyclopentanol is purified by fractional distillation under reduced

pressure.

Data Presentation
The following table summarizes the quantitative data for a representative synthesis of 1,3-
dimethylcyclopentanol.
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Parameter Value Unit Source

Reactants

3-

Methylcyclopentanone

Molecular Weight 98.14 g/mol

Density 0.914 g/mL

Methylmagnesium

Bromide (3.0 M in

ether)

Molecular Weight 119.24 g/mol

Product

1,3-

Dimethylcyclopentanol

Molecular Formula C₇H₁₄O [1][2]

Molecular Weight 114.19 g/mol [1][2]

Theoretical Yield g

Appearance Colorless liquid [1]

Boiling Point 150.5 °C (at 760 mmHg) [3]

Density 0.92 g/cm³ [3]

Refractive Index 1.459 [3]

Mandatory Visualization
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Caption: Experimental workflow for the synthesis of 1,3-Dimethylcyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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